Cas no 820240-77-5 (3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid)

• Product Name: 3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid
• CAS No: 820240-77-5
• MF: C₂₅H₂₀F₃NO₂S
• MW: 455.492015838623
• CID: 700418
• PubChem ID: 11259583
• Update Time: 2025-06-12

3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-[[2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]benzo[b]thien-5-yl]methyl]-
• AUY954
• AUY 954
• GTPL2925
• SKYYWSWIUKISCX-UHFFFAOYSA-N
• Q27074628
• 3-{[2-(2-trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid
• 3-[[2-[4-phenyl-3-(trifluoromethyl)phenyl]-1-benzothiophen-5-yl]methylamino]propanoic acid
• N-[[2-[2-(trifluoromethyl)[1,1'-biphenyl]-4-yl]benzo[b]thien-5-yl]methyl]-beta-alanine
• NVP-AUY954, AUY954, AUY-954, AUY 954.
• AUY-954
• 820240-77-5 (free base)
• NVP-AUY954
• 3-((2-(4-phenyl-3-(trifluoromethyl)phenyl)-1-benzothiophen-5-yl)methylamino)propanoic acid
• 820240-77-5
• AUY-954 free base
• NVP-AUY954;AUY-954;AUY 954
• 3-(((2-(2-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)benzo[b]thiophen-5-yl)methyl)amino)propanoic acid
• AKOS040750638
• SCHEMBL2237377
• BCP33492
• CHEMBL4579553
• BDBM50507187
• GLXC-10226
• 3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid

• Inchi： 1S/C25H20F3NO2S/c26-25(27,28)21-13-18(7-8-20(21)17-4-2-1-3-5-17)23-14-19-12-16(6-9-22(19)32-23)15-29-11-10-24(30)31/h1-9,12-14,29H,10-11,15H2,(H,30,31)
• InChI Key： SKYYWSWIUKISCX-UHFFFAOYSA-N
• SMILES： S1C2C=CC(CNCCC(=O)O)=CC=2C=C1C1C=CC(C2C=CC=CC=2)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 455.11668454g/mol
• Monoisotopic Mass: 455.11668454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid

Professional Introduction to Compound with CAS No. 820240-77-5 and Product Name: 3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid

Compound with the CAS number 820240-77-5 and the product name 3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid represents a significant advancement in the field of chemical biomedicine. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The molecular framework of this compound integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in medicinal chemistry.

The core structure of this compound consists of a propionic acid derivative, which is appended with a complex aromatic system. Specifically, the presence of a benzo[b]thiophene moiety linked to a 2-(2-Trifluoromethyl-biphenyl-4-yl) group introduces unique electronic and steric properties that are highly relevant for modulating biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in modern drug design.

Recent studies have highlighted the importance of benzo[b]thiophene derivatives in the development of novel therapeutic agents. These heterocyclic compounds exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The incorporation of additional aromatic rings and functional groups further expands their pharmacological potential. In particular, the combination of a benzo[b]thiophene scaffold with an amine-linked propionic acid moiety suggests potential interactions with various biological receptors and enzymes.

The amine functional group in the product name 3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid serves as a key pharmacophore, enabling interactions with nucleophilic centers in biological targets. This feature is particularly valuable in the design of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The propionic acid moiety itself can contribute to solubility and pharmacokinetic properties, further enhancing the compound's suitability for drug development.

Advances in computational chemistry have enabled more precise predictions of the biological activity of complex molecules like this one. Molecular modeling studies indicate that the trifluoromethyl-biphenyl group may engage in hydrophobic interactions with pockets on target proteins, while the benzo[b]thiophene ring could form π-stacking interactions. These insights are crucial for rational drug design and optimization efforts.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments suggest that it may exhibit inhibitory effects on certain enzymes implicated in metabolic disorders. Additionally, its structural features hint at possible applications in modulating pathways involved in neurodegenerative diseases. The trifluoromethyl group's influence on metabolic stability also makes it an attractive candidate for further development into a lead compound for drug discovery programs.

The synthesis of this compound presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Techniques such as cross-coupling reactions and palladium catalysis are particularly useful for forming the aromatic rings and linking them to the propionic acid backbone. Optimizing these synthetic routes is essential for large-scale production and further investigation.

As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in therapeutic development. The integration of advanced chemical biology techniques with computational modeling will be key to unlocking their full potential. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be necessary to translate these promising leads into effective treatments for human diseases.

The future directions for research on this compound include exploring its mechanism of action in greater detail and identifying any off-target effects that might arise from its complex structure. Additionally, investigating analogs with modified functional groups could provide insights into structure-activity relationships (SAR) and guide further optimization efforts.

In conclusion, compound with CAS No. 820240-77-5 and product name 3-{[2-(2-Trifluoromethyl-biphenyl-4-yl)benzo[b]thiophen-5-ylmethyl]amino}propionic acid represents a significant advancement in chemical biomedicine. Its intricate molecular structure and promising pharmacological profile make it a valuable asset in ongoing drug discovery efforts. As research progresses, this compound has the potential to contribute to the development of novel therapeutic agents that address unmet medical needs.